Cas no 2172577-94-3 (2-{1-2-(dimethylamino)ethyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetamide)

• Product Name: 2-{1-2-(dimethylamino)ethyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetamide
• CAS No: 2172577-94-3
• MF: C₁₁H₂₁N₅O₂
• MW: 255.316741704941
• CID: 5834689
• PubChem ID: 165736908
• Update Time: 2025-05-25

2-{1-2-(dimethylamino)ethyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-(dimethylamino)ethyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetamide
• 2172577-94-3
• 2-{1-[2-(dimethylamino)ethyl]-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetamide
• EN300-1597801

• Inchi： 1S/C11H21N5O2/c1-8(18-4)11-9(7-10(12)17)13-14-16(11)6-5-15(2)3/h8H,5-7H2,1-4H3,(H2,12,17)
• InChI Key： WEGFTKLTFYFLGR-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(CC(N)=O)N=NN1CCN(C)C

Computed Properties

• Exact Mass: 255.16952493g/mol
• Monoisotopic Mass: 255.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 86.3Ų

Additional information on 2-{1-2-(dimethylamino)ethyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetamide

Comprehensive Overview of 2-{1-2-(dimethylamino)ethyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetamide (CAS No. 2172577-94-3)

The compound 2-{1-2-(dimethylamino)ethyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetamide, identified by its CAS No. 2172577-94-3, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including a 1,2,3-triazole core and dimethylaminoethyl and methoxyethyl substituents, make it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a scaffold for designing novel therapeutics, given its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

In recent years, the scientific community has shown growing interest in 1,2,3-triazole-containing compounds due to their stability, synthetic versatility, and bioactivity. The incorporation of a dimethylaminoethyl group in 2-{1-2-(dimethylamino)ethyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetamide enhances its solubility and potential for central nervous system (CNS) penetration, a hot topic in modern drug development. This aligns with current trends in addressing neurological disorders, where researchers are actively seeking molecules with improved blood-brain barrier permeability.

The methoxyethyl moiety in this compound is another critical feature, as it contributes to the molecule's metabolic stability and pharmacokinetic properties. This is particularly relevant given the increasing focus on drug-likeness and ADME (Absorption, Distribution, Metabolism, and Excretion) optimization in pharmaceutical research. Many users searching for information on this compound are likely interested in its synthetic route, biological activity, or potential as a lead compound for further optimization.

From a synthetic chemistry perspective, the preparation of 2-{1-2-(dimethylamino)ethyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetamide typically involves click chemistry approaches, particularly the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This method has become a cornerstone in modern organic synthesis due to its efficiency and high yields. The growing popularity of click chemistry in drug discovery makes this compound particularly interesting to synthetic chemists and medicinal chemistry researchers.

In terms of potential applications, preliminary studies suggest that derivatives of this structural class may exhibit activity against various enzyme targets and receptor systems. While specific biological data for this exact compound may be limited, the structural similarities to known bioactive molecules make it a subject of ongoing investigation. Researchers are particularly curious about its potential in areas such as neurodegenerative diseases, inflammation, and cancer therapeutics, which are among the most searched topics in biomedical research today.

The physicochemical properties of 2-{1-2-(dimethylamino)ethyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetamide are also noteworthy. Its molecular weight, logP value, and hydrogen bond donor/acceptor count suggest it may fall within the desirable range for oral bioavailability, according to Lipinski's Rule of Five. This makes it an attractive candidate for further pharmaceutical development, especially in an era where oral drug delivery remains a preferred route of administration.

As research into heterocyclic compounds continues to expand, molecules like 2-{1-2-(dimethylamino)ethyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetamide are gaining prominence in scientific literature. The compound's unique combination of a triazole ring with strategically placed functional groups offers multiple points for structural modification, allowing medicinal chemists to fine-tune its properties for specific therapeutic applications. This adaptability is particularly valuable in the current pharmaceutical landscape, where targeted therapies and personalized medicine are becoming increasingly important.

For researchers interested in the computational aspects of drug discovery, 2-{1-2-(dimethylamino)ethyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetamide presents an interesting case study for molecular docking and QSAR (Quantitative Structure-Activity Relationship) analyses. The compound's moderate size and presence of multiple functional groups make it suitable for investigating interactions with various biological targets, a topic of great interest in the era of computer-aided drug design.

In conclusion, 2-{1-2-(dimethylamino)ethyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetamide (CAS No. 2172577-94-3) represents an intriguing example of modern medicinal chemistry. Its structural features align with current trends in drug discovery, including the development of CNS-penetrant molecules, metabolically stable compounds, and versatile scaffolds for further optimization. As research into this compound and its analogs continues, it may well emerge as an important building block in the development of novel therapeutic agents addressing some of today's most challenging medical conditions.